1-Ethyl-1H-pyrazole-3,5-dicarboxylic acid

• IUPAC Name: 1-ethylpyrazole-3,5-dicarboxylic acid
• InChI: InChI=1S/C7H8N2O4/c1-2-9-5(7(12)13)3-4(8-9)6(10)11/h3H,2H2,1H3,(H,10,11)(H,12,13)
• InChI Key: BWQQOEKKEZSEGO-UHFFFAOYSA-N
• Canonical SMILES: CCN1C(=CC(=N1)C(=O)O)C(=O)O
• Molecular Formula: C7H8N2O4
• Molecular Weight: 184.15 g/mol

Description

1-Ethyl-1H-pyrazole-3,5-dicarboxylic acid (EPDCA) is a chemical compound that has been the subject of scientific research due to its potential applications in the fields of medicine and agriculture. This compound is a pyrazole derivative and has been found to exhibit various biochemical and physiological effects.

Mechanism of Action

The exact mechanism of action of 1-Ethyl-1H-pyrazole-3,5-dicarboxylic acid is not fully understood. However, it is believed to exert its effects by modulating various signaling pathways in cells.
Biochemical and Physiological Effects:
1-Ethyl-1H-pyrazole-3,5-dicarboxylic acid has been found to exhibit various biochemical and physiological effects. In vitro studies have shown that 1-Ethyl-1H-pyrazole-3,5-dicarboxylic acid can inhibit the activity of certain enzymes, such as cyclooxygenase-2 (COX-2) and matrix metalloproteinase-9 (MMP-9). It has also been found to inhibit the production of certain inflammatory cytokines, such as tumor necrosis factor-alpha (TNF-alpha) and interleukin-6 (IL-6). In addition, 1-Ethyl-1H-pyrazole-3,5-dicarboxylic acid has been found to exhibit antioxidant activity, which may contribute to its anti-inflammatory effects.

Advantages and Limitations for Lab Experiments

1-Ethyl-1H-pyrazole-3,5-dicarboxylic acid has several advantages for use in lab experiments. It is relatively easy to synthesize and is stable under normal laboratory conditions. However, 1-Ethyl-1H-pyrazole-3,5-dicarboxylic acid has some limitations as well. It has poor solubility in water, which can make it difficult to work with in some experiments. In addition, its mechanism of action is not fully understood, which can make it challenging to design experiments to study its effects.

Future Directions

There are several potential future directions for research on 1-Ethyl-1H-pyrazole-3,5-dicarboxylic acid. One area of interest is the development of 1-Ethyl-1H-pyrazole-3,5-dicarboxylic acid as a potential anti-cancer agent. Further studies are needed to determine its efficacy and safety in vivo. Another area of interest is the use of 1-Ethyl-1H-pyrazole-3,5-dicarboxylic acid as a plant growth regulator. Studies are needed to determine its effects on different crops and to optimize its application methods. Finally, further studies are needed to elucidate the mechanism of action of 1-Ethyl-1H-pyrazole-3,5-dicarboxylic acid and to identify potential targets for its therapeutic use.

Synthesis Methods

The synthesis of 1-Ethyl-1H-pyrazole-3,5-dicarboxylic acid involves the reaction of ethyl acetoacetate with hydrazine hydrate, followed by the addition of maleic anhydride. The resulting product is then treated with hydrochloric acid to obtain 1-Ethyl-1H-pyrazole-3,5-dicarboxylic acid.

Scientific Research Applications

1-Ethyl-1H-pyrazole-3,5-dicarboxylic acid has been studied extensively for its potential applications in medicine and agriculture. In medicine, 1-Ethyl-1H-pyrazole-3,5-dicarboxylic acid has been found to exhibit anti-inflammatory and analgesic properties. It has also been found to have potential as an anti-cancer agent, as it has been shown to inhibit the growth of cancer cells in vitro. In agriculture, 1-Ethyl-1H-pyrazole-3,5-dicarboxylic acid has been found to have potential as a plant growth regulator, as it has been shown to increase the yield of certain crops.